Cas no 2249163-52-6 (N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide)

• Product Name: N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide
• CAS No: 2249163-52-6
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 6569012
• PubChem ID: 138006942
• Update Time: 2025-07-15

N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide
• EN300-26609338
• 2249163-52-6

• Inchi： 1S/C20H25N3O3/c1-2-18(24)23-13-16(14-23)21-19(25)22-10-8-20(9-11-22)17-6-4-3-5-15(17)7-12-26-20/h2-6,16H,1,7-14H2,(H,21,25)
• InChI Key： ATYCPUOXPMQIAZ-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=CC=2C21CCN(C(NC1CN(C(C=C)=O)C1)=O)CC2

Computed Properties

• Exact Mass: 355.18959167g/mol
• Monoisotopic Mass: 355.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.9Ų

Additional information on N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide

Comprehensive Analysis of N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide (CAS No. 2249163-52-6)

The compound N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide, identified by its CAS No. 2249163-52-6, has garnered significant attention in the pharmaceutical and chemical research communities. This molecule, with its intricate structure featuring a spiro[2-benzopyran-1,4'-piperidine] core and an azetidin-3-yl moiety, represents a promising scaffold for drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the most searched questions in the field is: "What are the synthetic routes for N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling, spirocyclization, and acryloylation. The presence of the prop-2-enoyl group suggests potential for further functionalization, making it a versatile intermediate in combinatorial chemistry. Recent publications highlight its role in the development of central nervous system (CNS) therapeutics, aligning with the growing demand for novel neuropharmacological agents.

Another trending topic is the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of this compound. Preliminary studies indicate that the spiro[2-benzopyran-1,4'-piperidine] framework enhances metabolic stability, while the azetidin-3-yl group improves membrane permeability. These properties are critical for optimizing bioavailability, a key concern in drug development. Researchers are also exploring its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge technology in targeted protein degradation.

The CAS No. 2249163-52-6 is frequently associated with queries like "What are the biological targets of N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide?" Current hypotheses suggest interactions with serotonin receptors and histone deacetylases (HDACs), which are implicated in mood disorders and epigenetic regulation, respectively. This dual-target potential makes it a compelling candidate for polypharmacology strategies, a trending approach in precision medicine.

From a structural perspective, the dihydrospiro[2-benzopyran-1,4'-piperidine] motif is notable for its conformational rigidity, which can enhance binding affinity to protein targets. Computational modeling studies, often searched under terms like "molecular docking of CAS 2249163-52-6", reveal favorable interactions with hydrophobic pockets in enzyme active sites. This insight is invaluable for structure-activity relationship (SAR) optimization, a cornerstone of rational drug design.

In summary, N-[1-(prop-2-enoyl)azetidin-3-yl]-3,4-dihydrospiro[2-benzopyran-1,4'-piperidine]-1'-carboxamide exemplifies the convergence of synthetic innovation and biological relevance. Its CAS No. 2249163-52-6 serves as a gateway to exploring advanced therapeutic modalities, from GPCR modulation to epigenetic editing. As research progresses, this compound is poised to address unmet medical needs while inspiring new directions in chemical biology.